Cas no 6331-04-0 (2-(2,4-dimethylphenyl)acetic acid)

• Product Name: 2-(2,4-dimethylphenyl)acetic acid
• CAS No: 6331-04-0
• Molecular Formula: C₁₀H₁₂O₂
• Molecular Weight: 164.2011
• MDL: MFCD02664685
• CID: 85637
• PubChem ID: 138729

2-(2,4-dimethylphenyl)acetic acid Properties

Names and Identifiers

• 2-(2,4-Dimethylphenyl)acetic acid
• 2,4-Dimethylphenylacetic acid
• 2,5-Dimethylphenylacetic Acid
• 2,4-dimethyphenylacetic acid
• (2,4-Dimethylphenyl)acetic acid
• Acetic acid, (2,4-xylyl)-
• 2,4-Dimethylphenylaceticacid
• MWBXCWLRASBZFB-UHFFFAOYSA-N
• Acetic acid,4-xylyl)-
• (2,4-Xylyl)acetic acid
• KSC495A3D
• 2,4-Dimethylphenyl-acetic Acid
• 2,4-dimethyl-phenyl-acetic acid
• 2,4-dimethyl phenyl acetic acid
• NSC45642
• (2,4-Dim
• CS-W017907
• 2-(2,4-dimethylphenyl)acetic acid;2,4-Dimethylphenylacetic Acid
• A923588
• SY021822
• 6331-04-0
• BB 0248967
• NSC 45642
• EN300-95819
• (2,4-Dimethylphenyl)acetic acid, AldrichCPR
• (2,4-Dimethyl-phenyl)-acetic acid
• (2,4-Dimethylphenyl)acetic acid #
• A24084
• F2182-0136
• DTXSID70212698
• MFCD02664685
• AM62267
• FT-0688184
• AKOS000296243
• NSC-45642
• SCHEMBL1257788
• AS-38663
• BBL002053
• STK114925

• MDL： MFCD02664685
• InChIKey： MWBXCWLRASBZFB-UHFFFAOYSA-N
• Inchi： 1S/C10H12O2/c1-7-3-4-9(6-10(11)12)8(2)5-7/h3-5H,6H2,1-2H3,(H,11,12)
• SMILES： O([H])C(C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.084
• Heavy Atom Count: 12
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.93050
• PSA: 37.30000
• Refractive Index: 1.5460 (estimate)
• Boiling Point: 295.1±9.0℃ at 760 mmHg
• Melting Point: 128-132 °C
• Flash Point: 192.2ºC
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.0326 (rough estimate)

2-(2,4-dimethylphenyl)acetic acid Security Information

• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38

2-(2,4-dimethylphenyl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%